2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

• IUPAC Name: 4-[6-(4-quinoxalin-2-ylpiperazin-1-yl)pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C20H23N7O/c1-2-4-17-16(3-1)21-14-20(24-17)26-7-5-25(6-8-26)18-13-19(23-15-22-18)27-9-11-28-12-10-27/h1-4,13-15H,5-12H2
• InChI Key: LZERJZHQABVIIA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=NC=N2)N3CCOCC3)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C20H23N7O
• Molecular Weight: 377.4 g/mol

Description

“2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” is a complex organic compound. It contains a quinoxaline core, which is a type of heterocyclic compound. Attached to this core are a pyrimidine ring and a morpholine ring, both of which are also heterocycles.

Molecular Structure Analysis

The molecular structure of “2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” is likely to be quite complex due to the presence of multiple ring systems. The structure can be solved by methods such as X-ray crystallography.

Chemical Reactions Analysis

As a complex organic molecule, “2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” can undergo a variety of chemical reactions. The reactivity of the molecule will be heavily influenced by the electronic properties of the quinoxaline, pyrimidine, and morpholine rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” would depend on its exact molecular structure. Factors such as the presence and position of functional groups, the degree of conjugation in the molecule, and the stereochemistry can all influence properties such as solubility, melting point, and reactivity.

Safety and Hazards

The safety and hazards associated with “2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” would depend on its exact molecular structure and the conditions under which it is handled. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on “2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” could include further exploration of its potential biological activities, development of new synthetic routes, and investigation of its physical and chemical properties.

Mechanism of Action

Mode of Action

Based on the information about similar compounds, it can be inferred that it might interact with its target by inhibiting the kinase activity, thereby affecting the pi3k/akt signaling pathway .

Biochemical Pathways

The PI3K/Akt signaling pathway, which could be affected by this compound, is involved in a wide variety of cellular processes. When this pathway is inhibited, it can lead to changes in cell growth, proliferation, and survival .

Result of Action

Inhibition of the pi3k/akt signaling pathway can potentially lead to decreased cell growth and proliferation .